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Compound of Interest

Compound Name: 2-(4-Ethylphenoxy)acetamide
CAS No.: 303796-43-2
Cat. No.: B7797119
Get Quote
. J

Part 1: Executive Safety Summary
Immediate Action Required: Treat 2-(4-Ethylphenoxy)acetamide as a Hazardous Organic

Waste. Do not dispose of via sanitary sewer systems or municipal trash.

As a research chemical often used in drug development scaffolds, this compound combines the
stability of an amide linkage with the lipophilicity of an ethyl-substituted phenoxy group. This
structural durability renders it resistant to standard hydrolysis, necessitating high-temperature
incineration as the only validated disposal method to prevent environmental persistence.

Core Hazard Profile (Derived from Structure-Activity
Relationships)

e Primary Risks: Skin/Eye Irritation (Category 2), Potential Carcinogenicity (Acetamide moiety),
and Aquatic Toxicity (Phenoxy moiety).[1]

» Disposal Path: Segregated Organic Waste (Non-Halogenated unless mixed).
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» RCRA Status: Not P- or U-listed specifically; classify by characteristic (toxicity/ignitability) or
as "Non-Regulated Hazardous Waste" pending TCLP analysis.

Part 2: Technical Specifications & Hazard
Identification

To ensure proper segregation, compare your specific lot analysis with the reference data below.

ble 1: Physicochemical ies & Saf

Property Specification / Value Operational Impact

) ) Stable; requires thermal
Chemical Structure Amide + Phenoxy Ether

destruction.[1]

Dust generation risk during

Physical State

Solid (Crystalline Powder)

transfer.[1]

Solubility

Low in water; Soluble in
DMSO/MeOH

Rinse glassware with organic

solvent, not water.

GHS Classification

Irritant (H315, H319), Carc. 2
(Suspected)

Requires double-gloving and

respiratory protection.[1]

] ] Low flammability risk, but
Flash Point >100°C (Estimated)

combustible.

o Strong Oxidizers, Strong Do not mix with Nitric Acid or
Incompatibilities

Acids/Bases Peroxides in waste streams.

Expert Insight: The acetamide functional group is robust. Chemical neutralization (hydrolysis) in
the lab is discouraged because it requires harsh reflux conditions that increase accident risk
without guaranteeing complete destruction. Incineration is the only self-validating disposal

method.[1]
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Part 3: Waste Segregation & Disposal Protocols
Workflow 1: Solid Waste Disposal

Applicability: Pure substance, contaminated weighing boats, gloves, and dry spill cleanup
materials.

Containment: Place solid waste in a clear, wide-mouth HDPE jar.

Labeling: Affix a hazardous waste tag.
o Constituents: "2-(4-Ethylphenoxy)acetamide, solid debris."[1]

o Hazard Checkbox: Toxic, Irritant.[2][3]

Segregation: Do not mix with sharps or biological waste.

Final Disposal: Transfer to EHS for Fuel Blending/Incineration.

Workflow 2: Liquid Waste Disposal

Applicability: Mother liquors, reaction mixtures, and rinsates (DMSO, Methanol, Ethyl Acetate).

e Solvent Compatibility: Ensure the primary solvent is compatible with the "Non-Halogenated
Organic" stream.

o If dissolved in DCM/Chloroform: Segregate into Halogenated Waste.
o If dissolved in Acetone/Methanol: Segregate into Non-Halogenated Waste.
e pH Check: Ensure waste stream pH is between 5-9 to prevent container degradation.

» Container: Use a safety can or solvent carboy with a flame arrestor.

Visualizing the Decision Matrix

The following logic flow ensures you select the correct waste stream, preventing dangerous
cross-contamination.
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Waste Generation:
2-(4-Ethylphenoxy)acetamide

(Physical State?)

Powder/Wipes \Reaction Mix

Solid / Debris (Liquid Solution)

:

Bin: Hazardous Solid
o
(Incineration) (Solvent Type )

Contains >1% Halogens

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, Acetone)

Bin: Halo-Organic Liquid
(High Temp Incineration)

Bin: Non-Halo Liquid
(Fuel Blending)

Click to download full resolution via product page

Figure 1: Waste Segregation Logic Flow. Follow this path to determine the correct waste
carboy or bin.

Part 4: Spill Response Protocol (Emergency
Operations)

In the event of a spill, immediate containment prevents migration into laboratory infrastructure.
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PPE Requirements: Nitrile gloves (double layer recommended), safety goggles, lab coat, and
N95 respirator (if powder is aerosolized).

Step-by-Step Cleanup[1][4]

 |solate: Demarcate the area. If >50qg is spilled, evacuate the lab.

Contain (Solids):
o Cover powder with a damp paper towel (moistened with water) to prevent dust generation.

o Scoop material into a waste jar.

Contain (Liquids):
o Surround the spill with absorbent boom or vermiculite.[3]
o Absorb from the outside in.

Decontaminate:

o Wash the surface with a soap/water solution.[2][4][5][6]

o Scientific Rationale: The acetamide moiety is polar enough to be mobilized by surfactants,
while the ethylphenoxy group requires physical scrubbing.

Disposal: All cleanup materials (towels, absorbents, gloves) must be treated as Solid
Hazardous Waste (see Workflow 1).

Part 5: Regulatory Compliance & Transport
US EPA (RCRA) Considerations

While 2-(4-Ethylphenoxy)acetamide is not explicitly listed on the P-list or U-list, it falls under
the "Generator Knowledge" rule (40 CFR 262.11).[1]

o Determination: If the waste exhibits toxicity (e.g., via TCLP for related contaminants) or is
mixed with ignitable solvents, it carries those respective codes (D001, D0O03).
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* Best Practice: Label as "Hazardous Waste - Toxic/Irritant” to ensure the disposal facility
utilizes incineration rather than landfilling.

Transport
¢ DOT Shipping Name: Environmentally hazardous substance, solid, n.o.s. (if pure).
¢ UN Number: UN3077 (for solids) or UN3082 (for liquids).

References

+ National Center for Biotechnology Information.PubChem Compound Summary for Acetamide
derivatives. PubChem. Available at: [Link][1]

+ U.S. Environmental Protection Agency.Resource Conservation and Recovery Act (RCRA)
Regulations: Title 40 CFR Parts 260-273. EPA.[7][8] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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